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This technical guide provides a comprehensive overview of the aqueous solubility of Calcium
Citrate Malate (CCM), a highly bioavailable calcium source. This document delves into the
guantitative aspects of CCM solubility, detailed experimental protocols for its determination,
and the logical workflows involved in its synthesis and analysis.

Introduction to Calcium Citrate Malate and its
Solubility

Calcium Citrate Malate (CCM) is a water-soluble calcium supplement derived from the
calcium salt of citric acid and malic acid.[1] Its composition can vary, leading to different molar
ratios of calcium, citrate, and malate, which in turn influences its solubility and bioavailability.[2]
Generally, CCM is recognized for its superior solubility compared to other calcium salts like
calcium carbonate and calcium citrate, particularly in neutral and acidic solutions.[3][4] This
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enhanced solubility is a key factor in its high bioavailability, as the dissolution of the salt into
calcium ions and a calcium-citrate complex is a prerequisite for absorption.[5][6]

The solubility of CCM is not a fixed value but is influenced by several factors, most notably the
pH of the agueous medium. It exhibits higher solubility in acidic environments, which is
advantageous for absorption in the stomach.[7] The formation of a "metastable” complex of
calcium, citrate, and malate is reported to contribute to its enhanced solubility.[3][4]

Quantitative Solubility Data of Calcium Citrate
Malate

The aqueous solubility of Calcium Citrate Malate is dependent on its specific molar ratio of
calcium, citrate, and malate, as well as the pH and temperature of the solution. Below are
tables summarizing the available quantitative data from various sources.

Table 1: Solubility of Different Calcium Citrate Malate Compositions

CCM Molar Ratio .
% Calcium

(Calcium:Citrate:M Class . Reference
Solubility (wiw)

alate)

6:2:3 Neutral 91% [8]
5:2:2 Neutral 73% [8]
8:2:5 Neutral 89% [8]
4:2:3 Acid 100% [8]
5:1:1 Basic 45% [8]

Table 2: Solubility of a Specific Calcium Citrate Malate Composition

CCM Molar Ratio .
Solubility in Water

(Calcium:Citrate:M pH of Solution Reference
at 20°C

alate)

5:2:2 0.5g /100 mL 6.0-6.5 [3][8]
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Table 3: Comparative Solubility of Calcium Salts in Water

Calcium Salt % Solubility Reference
Calcium Carbonate 0% [8]
Calcium Citrate 13% [8]
Calcium Malate 66% [8]

Table 4: pH-Dependent Solubility of Calcium Citrate Malate

A study evaluating the solubility of various calcium salts under simulated gastrointestinal pH
conditions found that both calcium citrate and calcium citrate malate formed significantly
higher levels of a soluble complex at an intestinal pH of 7.0 compared to other salts.[7] At a
gastric pH of 2.0, 80-90% of the soluble calcium from all tested salts was in the ionic form.[7]

Experimental Protocols

This section details the methodologies for key experiments related to the synthesis and
solubility determination of Calcium Citrate Malate.

Synthesis of Calcium Citrate Malate

The synthesis of Calcium Citrate Malate generally involves the reaction of a calcium source
with citric acid and malic acid in an agueous solution.[3]

Objective: To synthesize a metastable Calcium Citrate Malate complex.

Materials:

Calcium Carbonate (CaCOs)

Citric Acid (CeHsO7)

Malic Acid (C4HeOs)

Deionized Water
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Procedure:

An aqueous solution of citric acid and malic acid is prepared by dissolving the acids in
deionized water. The molar ratio of the acids is chosen to achieve the desired final CCM
composition.[3]

Calcium carbonate is gradually added to the acid solution while stirring. The reaction is
characterized by the evolution of carbon dioxide gas as the acids are neutralized.[3]

The mixture is continuously stirred at a controlled temperature, which can range from
ambient (20°C) to elevated temperatures (e.g., 40°C to 60°C), until the reaction is complete,
indicated by the cessation of gas evolution.[3][8]

The resulting mixture, which contains both dissolved CCM and a solid precipitate, is then
dried.[3]

Drying can be achieved through various methods such as freeze-drying, spray-drying, or
oven-drying at a temperature below 100°C to prevent decomposition of the CCM complex.[3]

[8]

The dried solid is then ground to a fine powder.[3]

Determination of Aqueous Solubility

The solubility of Calcium Citrate Malate is determined by measuring the amount of dissolved

calcium in a saturated solution.

Objective: To quantify the aqueous solubility of a given Calcium Citrate Malate sample.

Materials:

Calcium Citrate Malate (CCM) sample

Deionized Water

5% Hydrochloric Acid (HCI) solution

5% Lanthanum solution (as lanthanum oxide)
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o Whatman #4 filter paper

e Buchner funnel

o Atomic Absorption Spectrophotometer
Procedure:

» A precisely weighed amount of the CCM sample, calculated to contain a specific amount of
elemental calcium (e.g., 0.1 g), is added to a known volume of deionized water (e.g., 50 mL)
at a controlled temperature (e.g., 20°C).[3]

o The mixture is stirred for a defined period (e.g., 30 minutes) to allow it to reach equilibrium.

[3]

e The slurry is then rapidly filtered through a Whatman #4 filter paper using a Buchner funnel
to separate the undissolved solid.[3]

o The filtrate, containing the dissolved calcium, is collected and diluted to a known volume
(e.g., 100 mL) with a 5% HCI solution.[3]

o A small aliquot of this diluted filtrate (e.g., 200 pL) is further diluted with a solution containing
5% lanthanum and 5% HCI. The lanthanum is added to suppress interference from other
ions during the analysis.[3]

e The calcium concentration in the final diluted sample is determined using an atomic
absorption spectrophotometer.[3]

o The percent soluble calcium is then calculated based on the initial amount of calcium in the
CCM sample and the measured concentration in the filtrate.[3]

Visualizations

The following diagrams illustrate the experimental workflow for the synthesis of Calcium
Citrate Malate and the protocol for determining its aqueous solubility.
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Caption: Experimental workflow for the synthesis of Calcium Citrate Malate.
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Caption: Experimental workflow for determining the aqueous solubility of CCM.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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